Cas no 1805063-92-6 (Methyl 3-(difluoromethyl)-4-hydroxy-2-methoxypyridine-6-acetate)

• Product Name: Methyl 3-(difluoromethyl)-4-hydroxy-2-methoxypyridine-6-acetate
• CAS No: 1805063-92-6
• MF: C₁₀H₁₁F₂NO₄
• MW: 247.19545006752
• CID: 4888288
• Update Time: 2025-05-19

Methyl 3-(difluoromethyl)-4-hydroxy-2-methoxypyridine-6-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-(difluoromethyl)-4-hydroxy-2-methoxypyridine-6-acetate

• Inchi： 1S/C10H11F2NO4/c1-16-7(15)4-5-3-6(14)8(9(11)12)10(13-5)17-2/h3,9H,4H2,1-2H3,(H,13,14)
• InChI Key： QDWNJHPCPYCYNV-UHFFFAOYSA-N
• SMILES： FC(C1C(C=C(CC(=O)OC)NC=1OC)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 401
• XLogP3: 0.7
• Topological Polar Surface Area: 64.599

Additional information on Methyl 3-(difluoromethyl)-4-hydroxy-2-methoxypyridine-6-acetate

Methyl 3-(difluoromethyl)-4-hydroxy-2-methoxypyridine-6-acetate

The compound Methyl 3-(difluoromethyl)-4-hydroxy-2-methoxypyridine-6-acetate (CAS No. 1805063-92-6) is a highly specialized organic compound with significant applications in the field of agrochemicals and pharmaceuticals. This compound belongs to the class of pyridine derivatives, which are known for their versatile chemical properties and wide-ranging biological activities. The structure of this compound is characterized by a pyridine ring substituted with a difluoromethyl group at position 3, a hydroxyl group at position 4, a methoxy group at position 2, and an acetate ester group at position 6. These substituents collectively contribute to its unique chemical reactivity and biological functionality.

Recent studies have highlighted the potential of Methyl 3-(difluoromethyl)-4-hydroxy-2-methoxypyridine-6-acetate as a precursor in the synthesis of novel agrochemicals, particularly herbicides and fungicides. The presence of the difluoromethyl group enhances the compound's stability under various environmental conditions, making it suitable for agricultural applications where prolonged efficacy is required. Additionally, the hydroxyl and methoxy groups play a crucial role in modulating the compound's solubility and bioavailability, which are critical factors in drug delivery systems.

One of the most intriguing aspects of this compound is its ability to undergo various chemical transformations, enabling the synthesis of derivatives with enhanced biological activities. For instance, researchers have explored the conversion of the acetate ester group into other functional groups, such as carboxylic acids or amides, to tailor the compound's properties for specific applications. These modifications have led to the development of compounds with improved selectivity towards target enzymes or receptors, thereby reducing off-target effects and enhancing therapeutic efficacy.

The synthesis of Methyl 3-(difluoromethyl)-4-hydroxy-2-methoxypyridine-6-acetate involves a multi-step process that combines principles from organic chemistry and catalysis. Key steps include the formation of the pyridine ring through cyclization reactions, followed by selective substitution reactions to introduce the various functional groups. The use of advanced catalysts and reaction conditions has significantly improved the yield and purity of the final product, making it more accessible for large-scale production.

In terms of biological activity, this compound has shown promising results in preliminary assays targeting various enzymes and pathways. For example, studies have demonstrated its inhibitory effects on key enzymes involved in plant growth regulation, suggesting its potential as a herbicide. Furthermore, its ability to modulate cellular signaling pathways makes it a valuable tool in drug discovery efforts aimed at treating diseases such as cancer and inflammatory disorders.

From an environmental perspective, understanding the fate and behavior of Methyl 3-(difluoromethyl)-4-hydroxy-2-methoxypyridine-6-acetate in natural systems is crucial for assessing its safety and sustainability. Research into its degradation pathways has revealed that the compound undergoes rapid hydrolysis under certain conditions, reducing its persistence in soil and water systems. This information is vital for regulatory agencies when evaluating its suitability for agricultural use.

In conclusion, Methyl 3-(difluoromethyl)-4-hydroxy-2-methoxypyridine-6-acetate represents a significant advancement in the field of organic synthesis and applied chemistry. Its unique structure, coupled with its versatile chemical properties, positions it as a valuable asset in both agrochemical and pharmaceutical research. As ongoing studies continue to uncover new applications and optimize its properties, this compound is poised to make a substantial impact on various industries in the coming years.